Cas no 1396844-10-2 (2-(4-chlorophenyl)-N-(2,3-dimethylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: 2-(4-chlorophenyl)-N-(2,3-dimethylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396844-10-2
• MF: C₁₆H₁₄ClN₅O
• MW: 327.768261432648
• CID: 6033941
• PubChem ID: 71791509
• Update Time: 2025-05-21

2-(4-chlorophenyl)-N-(2,3-dimethylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-(2,3-dimethylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• 2-(4-chlorophenyl)-N-(2,3-dimethylphenyl)tetrazole-5-carboxamide
• AKOS024541462
• F6237-2171
• 1396844-10-2
• 2-(4-chlorophenyl)-N-(2,3-dimethylphenyl)-2H-tetrazole-5-carboxamide

• Inchi： 1S/C16H14ClN5O/c1-10-4-3-5-14(11(10)2)18-16(23)15-19-21-22(20-15)13-8-6-12(17)7-9-13/h3-9H,1-2H3,(H,18,23)
• InChI Key： KGYKSNQFKHTUNE-UHFFFAOYSA-N
• SMILES： N1=C(C(NC2=CC=CC(C)=C2C)=O)N=NN1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 327.0886878g/mol
• Monoisotopic Mass: 327.0886878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-(4-chlorophenyl)-N-(2,3-dimethylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide

Comprehensive Overview of 2-(4-chlorophenyl)-N-(2,3-dimethylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396844-10-2)

2-(4-chlorophenyl)-N-(2,3-dimethylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS 1396844-10-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the tetrazole family, known for its diverse biological activities and applications in drug discovery. With the increasing demand for novel bioactive molecules, researchers are exploring the potential of tetrazole derivatives like this compound for their unique properties.

The molecular structure of 2-(4-chlorophenyl)-N-(2,3-dimethylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide features a tetrazole ring core substituted with a 4-chlorophenyl group and an N-(2,3-dimethylphenyl)carboxamide moiety. This structural arrangement contributes to its stability and potential interactions with biological targets. The presence of the chlorophenyl group enhances its lipophilicity, which is crucial for membrane permeability in biological systems.

Recent studies highlight the growing interest in tetrazole-based compounds as potential therapeutic agents. Researchers are particularly focused on their applications in developing enzyme inhibitors and receptor modulators. The compound 1396844-10-2 is being investigated for its possible role in addressing current challenges in medicinal chemistry, such as drug resistance and selective targeting.

In the agrochemical sector, 2-(4-chlorophenyl)-N-(2,3-dimethylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide shows promise as a potential crop protection agent. Its structural features suggest it could interact with specific pest enzymes or receptors, making it a candidate for developing new pest control solutions. This aligns with the global trend toward more sustainable and targeted agricultural chemicals.

The synthesis of CAS 1396844-10-2 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound and verifying its structural integrity. These quality control measures are critical for research applications where compound purity directly impacts experimental outcomes.

From a commercial perspective, the market for specialized tetrazole derivatives is expanding, driven by the pharmaceutical industry's need for novel scaffolds in drug development. 2-(4-chlorophenyl)-N-(2,3-dimethylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide represents an important building block in this context, with potential applications in creating more effective and selective therapeutic agents.

Storage and handling of 1396844-10-2 require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry environments away from strong oxidizers is recommended to maintain its stability over time. Researchers should consult the material safety data sheet for specific handling guidelines.

The future research directions for 2-(4-chlorophenyl)-N-(2,3-dimethylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide include exploring its full pharmacological profile, optimizing its synthetic route for scale-up, and investigating its potential in combination therapies. These studies could unlock new applications for this interesting tetrazole derivative in addressing current medical and agricultural challenges.

For researchers interested in tetrazole chemistry or heterocyclic compound development, CAS 1396844-10-2 offers an intriguing case study. Its structural features and potential bioactivities make it a valuable subject for academic investigation and potential commercial development in various chemical applications.